Cas no 1183213-55-9 (2-Chloro-1-(4-diMethylaMinoMethyl-piperidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-(4-diMethylaMinoMethyl-piperidin-1-yl)-ethanone
• CAS No: 1183213-55-9
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• MDL: MFCD12798938
• CID: 4561755
• Update Time: 2025-05-27

2-Chloro-1-(4-diMethylaMinoMethyl-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-diMethylaMinoMethyl-piperidin-1-yl)-ethanone

• MDL： MFCD12798938
• Inchi： 1S/C10H19ClN2O/c1-12(2)8-9-3-5-13(6-4-9)10(14)7-11/h9H,3-8H2,1-2H3
• InChI Key： CHLUJXKYDBTSMS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CN(C)C)CC1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Chloro-1-(4-diMethylaMinoMethyl-piperidin-1-yl)-ethanone

Comprehensive Overview of 2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1183213-55-9)

2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone, with the CAS number 1183213-55-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both chloro and dimethylaminomethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in 2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone because of its potential to modulate neurotransmitter activity. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in medical and scientific communities.

The synthesis of 2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone involves multi-step organic reactions, often starting from piperidine precursors. Its chloroethyl ketone moiety is a reactive site that can be further functionalized, making it valuable for medicinal chemistry applications. This compound’s unique structure also allows it to act as a building block for creating libraries of derivatives, a strategy commonly employed in high-throughput screening for drug candidates.

From an industrial perspective, CAS 1183213-55-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This trend is reflected in the rising number of searches for sustainable chemical synthesis and green solvents in academic and industrial databases.

Another area of interest is the structure-activity relationship (SAR) studies involving 2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone. By modifying its functional groups, scientists aim to enhance its bioavailability or target specificity. Such studies are crucial for developing next-generation therapeutics, a topic frequently searched by pharmaceutical professionals and students alike.

In summary, 2-Chloro-1-(4-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS 1183213-55-9) is a compound of significant scientific and industrial relevance. Its applications span from drug discovery to material science, and its study aligns with contemporary research trends such as neuropharmacology and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.